5-CHLORO-2-((3-[(E)-3-(3-([5-CHLORO-3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CY
5-CHLORO-2-((3-[(E)-3-(3-([5-CHLORO-3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CY
Brand Name:
Vulcanchem
CAS No.:
108626-72-8
VCID:
VC0008677
InChI:
InChI=1S/C39H43Cl2N2S2.HI/c1-7-42-32-20-30(40)12-14-34(32)44-36(42)18-28-16-26(22-38(3,4)24-28)10-9-11-27-17-29(25-39(5,6)23-27)19-37-43(8-2)33-21-31(41)13-15-35(33)45-37;/h9,12-21H,7-8,10,22-25H2,1-6H3;1H/q+1;/p-1
SMILES:
CCN1C2=C(C=CC(=C2)Cl)SC1=CC3=CC(=C=CCC4=CC(=CC5=[N+](C6=C(S5)C=CC(=C6)Cl)CC)CC(C4)(C)C)CC(C3)(C)C.[I-]
Molecular Formula:
C39H43Cl2IN2S2
Molecular Weight:
801.711
5-CHLORO-2-((3-[(E)-3-(3-([5-CHLORO-3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CY
CAS No.: 108626-72-8
Main Products
VCID: VC0008677
Molecular Formula: C39H43Cl2IN2S2
Molecular Weight: 801.711
CAS No. | 108626-72-8 |
---|---|
Product Name | 5-CHLORO-2-((3-[(E)-3-(3-([5-CHLORO-3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CY |
Molecular Formula | C39H43Cl2IN2S2 |
Molecular Weight | 801.711 |
IUPAC Name | 5-chloro-2-[[3-[3-[3-[(5-chloro-3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-5,5-dimethylcyclohexen-1-yl]prop-1-enylidene]-5,5-dimethylcyclohexen-1-yl]methylidene]-3-ethyl-1,3-benzothiazole;iodide |
Standard InChI | InChI=1S/C39H43Cl2N2S2.HI/c1-7-42-32-20-30(40)12-14-34(32)44-36(42)18-28-16-26(22-38(3,4)24-28)10-9-11-27-17-29(25-39(5,6)23-27)19-37-43(8-2)33-21-31(41)13-15-35(33)45-37;/h9,12-21H,7-8,10,22-25H2,1-6H3;1H/q+1;/p-1 |
Standard InChIKey | QRRYPRPFNWUAHE-UHFFFAOYSA-M |
SMILES | CCN1C2=C(C=CC(=C2)Cl)SC1=CC3=CC(=C=CCC4=CC(=CC5=[N+](C6=C(S5)C=CC(=C6)Cl)CC)CC(C4)(C)C)CC(C3)(C)C.[I-] |
Last Modified | Aug 20 2021 |
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